4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine

• IUPAC Name: 4-[[3-(2-chlorophenyl)-1-(4-fluorophenyl)pyrazol-4-yl]methyl]morpholine
• InChI: InChI=1S/C20H19ClFN3O/c21-19-4-2-1-3-18(19)20-15(13-24-9-11-26-12-10-24)14-25(23-20)17-7-5-16(22)6-8-17/h1-8,14H,9-13H2
• InChI Key: DFCCWOCDYHYSTE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CN(N=C2C3=CC=CC=C3Cl)C4=CC=C(C=C4)F
• Molecular Formula: C20H19ClFN3O
• Molecular Weight: 371.8 g/mol

Description

4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine is a chemical compound that has been extensively researched for its potential use in various scientific applications. This compound is known for its unique properties and has been found to be useful in the field of medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the progression of cancer and neurodegenerative diseases. The compound has also been found to have anti-inflammatory properties, which may contribute to its potential use in the treatment of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine have been studied extensively. The compound has been found to have a low toxicity profile and does not cause any significant adverse effects. It has been found to have a high affinity for certain receptors in the brain, which may contribute to its potential use in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine in lab experiments include its high purity and low toxicity profile. The compound is also readily available and can be synthesized in large quantities. However, the limitations of using this compound in lab experiments include its limited solubility in water and its complex synthesis method.

Future Directions

There are several future directions for research on 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine. One potential direction is to study its potential use in the treatment of other diseases such as autoimmune disorders and infectious diseases. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Further research is also needed to fully understand the mechanism of action of this compound and its potential use in various scientific applications.
Conclusion:
In conclusion, 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine is a unique chemical compound that has been extensively researched for its potential use in various scientific applications. The compound has been found to have potential as an anti-cancer agent and in the treatment of neurodegenerative diseases. The synthesis method has been optimized to ensure high yield and purity of the compound. Future research is needed to fully understand the mechanism of action of this compound and its potential use in various scientific applications.

Synthesis Methods

The synthesis of 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine is a complex process that involves several steps. The first step is the preparation of 2-chlorobenzaldehyde and 4-fluoroacetophenone, which are then reacted with hydrazine hydrate to form 3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazole. This compound is then reacted with formaldehyde and morpholine to form the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

The 4-{[3-(2-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl}morpholine has been extensively researched for its potential use in various scientific applications. One of the most promising applications is in the field of medicinal chemistry, where it has been found to have potential as an anti-cancer agent. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.